Pilocarpine hydrochloride
Pilocarpine hydrochloride
Pilocarpine Hydrochloride is the hydrochloride salt of a natural alkaloid extracted from plants of the genus Pilocarpus with cholinergic agonist activity. As a cholinergic parasympathomimetic agent, pilocarpine predominantly binds to muscarinic receptors, thereby inducing exocrine gland secretion and stimulating smooth muscle in the bronchi, urinary tract, biliary tract, and intestinal tract. When applied topically to the eye, this agent stimulates the sphincter pupillae to contract, resulting in miosis; stimulates the ciliary muscle to contract, resulting in spasm of accomodation; and may cause a transitory rise in intraocular pressure followed by a more persistent fall due to opening of the trabecular meshwork and an increase in the outflow of aqueous humor.
Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a medication used to treat increased pressure inside the eye and dry mouth. It contains a (+)-pilocarpine.
A slowly hydrolyzed muscarinic agonist with no nicotinic effects. Pilocarpine is used as a miotic and in the treatment of glaucoma.
Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a medication used to treat increased pressure inside the eye and dry mouth. It contains a (+)-pilocarpine.
A slowly hydrolyzed muscarinic agonist with no nicotinic effects. Pilocarpine is used as a miotic and in the treatment of glaucoma.
Brand Name:
Vulcanchem
CAS No.:
54-71-7
VCID:
VC0192109
InChI:
InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10-;/m0./s1
SMILES:
CCC1C(COC1=O)CC2=CN=CN2C.Cl
Molecular Formula:
C11H17ClN2O2
Molecular Weight:
244.72 g/mol
Pilocarpine hydrochloride
CAS No.: 54-71-7
Natural Products
VCID: VC0192109
Molecular Formula: C11H17ClN2O2
Molecular Weight: 244.72 g/mol
CAS No. | 54-71-7 |
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Product Name | Pilocarpine hydrochloride |
Molecular Formula | C11H17ClN2O2 |
Molecular Weight | 244.72 g/mol |
IUPAC Name | (3S,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;hydrochloride |
Standard InChI | InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10-;/m0./s1 |
Standard InChIKey | RNAICSBVACLLGM-GNAZCLTHSA-N |
Isomeric SMILES | CC[C@H]1[C@H](COC1=O)CC2=CN=CN2C.Cl |
SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
Canonical SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
Melting Point | 204.5 °C |
Description | Pilocarpine Hydrochloride is the hydrochloride salt of a natural alkaloid extracted from plants of the genus Pilocarpus with cholinergic agonist activity. As a cholinergic parasympathomimetic agent, pilocarpine predominantly binds to muscarinic receptors, thereby inducing exocrine gland secretion and stimulating smooth muscle in the bronchi, urinary tract, biliary tract, and intestinal tract. When applied topically to the eye, this agent stimulates the sphincter pupillae to contract, resulting in miosis; stimulates the ciliary muscle to contract, resulting in spasm of accomodation; and may cause a transitory rise in intraocular pressure followed by a more persistent fall due to opening of the trabecular meshwork and an increase in the outflow of aqueous humor. Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a medication used to treat increased pressure inside the eye and dry mouth. It contains a (+)-pilocarpine. A slowly hydrolyzed muscarinic agonist with no nicotinic effects. Pilocarpine is used as a miotic and in the treatment of glaucoma. |
Solubility | 36.7 [ug/mL] |
Synonyms | Hydrochloride, Pilocarpine Isopilocarpine Isoptocarpine Nitrate, Pilocarpine Ocusert Pilocarpine Pilocarpine Hydrochloride Pilocarpine Mononitrate, (3S-cis)-Isomer Pilocarpine Nitrate Pilocarpine, Monohydrochloride, (3S-cis)-Isomer Salagen |
Reference | Al-Badr, A.A., et al., Anal. Profiles Drug Subs., 12, 385 (1983) Vivino, F.B., et al., Arch. Intern. Med., 159, 174 (1999) Horiot, J.-C., et al., Radiother. Oncol., 55, 233 (2000) |
PubChem Compound | 5909 |
Last Modified | Nov 11 2021 |
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